2-chloro-9H-purine

• IUPAC Name: 2-chloro-7H-purine
• InChI: InChI=1S/C5H3ClN4/c6-5-7-1-3-4(10-5)9-2-8-3/h1-2H,(H,7,8,9,10)
• InChI Key: JBMBVWROWJGFMG-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC(=N1)Cl)N=CN2
• Molecular Formula: C5H3ClN4
• DSSTOX Substance ID: DTXSID60333967
• Molecular Weight: 154.56 g/mol
• CAS No.: 1681-15-8

Description

2-Chloro-9H-purine: is a chlorinated derivative of purine, a heterocyclic aromatic organic compound Purines are fundamental components of nucleic acids, such as DNA and RNA, and play crucial roles in various biological processes

Scientific Research Applications

Chemistry: 2-Chloro-9H-purine serves as a versatile intermediate in the synthesis of various purine derivatives. Its reactivity makes it a valuable building block for constructing complex molecules in medicinal chemistry .

Biology: In biological research, this compound is used to study the structure and function of nucleic acids. It can be incorporated into synthetic oligonucleotides to investigate DNA and RNA interactions .

Medicine: this compound and its derivatives have shown potential as antiviral and anticancer agents. Their ability to interfere with nucleic acid metabolism makes them promising candidates for drug development .

Industry: In the industrial sector, this compound is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate in various chemical processes highlights its industrial significance .

Mechanism of Action

Target of Action

2-Chloro-9H-purine is a derivative of purine, a heterocyclic aromatic organic compound that is involved in many biological processes. Purine and its derivatives have been found to target various cancers . .

Mode of Action

Purine derivatives are known to interact with their targets, leading to changes in cellular processes

Biochemical Pathways

Purine metabolism consists of de novo synthesis, catabolism, and salvage pathways . ATP depletion induced by ischemia and intake of fructose and alcohol, and degradation of RNA and DNA induced by cell turnover and intake of a purine-rich diet can activate the purine metabolism pathway . .

Pharmacokinetics

It is known that the compound is slightly soluble in water and dmso .

Result of Action

Purine derivatives have shown significantly enhanced anticancer activities against targeted receptor proteins .

Action Environment

It is known that the compound is stable under normal storage conditions .

Safety and Hazards

The safety data sheets for 2-chloro-9H-purine recommend avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Personal protective equipment should be used, and adequate ventilation should be ensured.

Future Directions

Future research directions could involve the synthesis of 2-chloro-9H-purine derivatives and their potential role as apoptosis-inducing agents in cancer cell lines. Another direction could be the enzymatic synthesis of 2-chloropurine arabinonucleosides with chiral amino acid amides at C6.

Biochemical Analysis

Biochemical Properties

It is known that purine derivatives can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, depending on the specific biochemical context .

Cellular Effects

Purine derivatives can influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that purine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the effects of purine derivatives can change over time, and this can include changes in the compound’s stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

It is known that the effects of purine derivatives can vary with dosage, and this can include threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

It is known that purine derivatives can be involved in various metabolic pathways, interacting with various enzymes and cofactors .

Transport and Distribution

It is known that purine derivatives can interact with various transporters and binding proteins .

Subcellular Localization

It is known that purine derivatives can be directed to specific compartments or organelles by various targeting signals or post-translational modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Direct Chlorination: One common method for synthesizing 2-chloro-9H-purine involves the direct chlorination of purine.

Substitution Reactions: Another approach involves the substitution of a suitable leaving group in a purine derivative with a chlorine atom.

Industrial Production Methods: Industrial production of this compound typically involves large-scale chlorination processes using efficient chlorinating agents and optimized reaction conditions to ensure high yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions:

Nucleophilic Substitution: 2-Chloro-9H-purine readily undergoes nucleophilic substitution reactions due to the presence of the electron-withdrawing chlorine atom.

Oxidation and Reduction: While less common, this compound can also participate in oxidation and reduction reactions under specific conditions.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide, sodium ethoxide, and various amines are commonly used.

Oxidation and Reduction: Oxidizing agents like potassium permanganate (KMnO4) and reducing agents like sodium borohydride (NaBH4) can be employed under controlled conditions.

Major Products:

Nucleophilic Substitution: Products include 2-alkoxy, 2-aryloxy, 2-amino, and 2-thio derivatives of purine.

Oxidation and Reduction: Products vary depending on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

2-Fluoro-9H-purine: Similar to 2-chloro-9H-purine, this compound has a fluorine atom at the 2-position.

2-Bromo-9H-purine: This compound contains a bromine atom at the 2-position.

2-Iodo-9H-purine: The presence of an iodine atom at the 2-position makes this compound highly reactive in nucleophilic substitution reactions.

Uniqueness of this compound: The chlorine atom in this compound provides a balance between reactivity and stability, making it a versatile intermediate in synthetic chemistry. Its unique properties enable it to participate in a wide range of chemical reactions and applications .

Synthesis routes and methods I

Procedure details

In preferred embodiments of the present invention, CldAdo is synthesized by employing acetyl chloride and benzyltriethylammonium nitrite (BTEA-NO2)-mediated diazotization/chloro-dediazoniation of 6-O-(2,4,6-triisopropylbenzenesulfonyl) (TiPBS) or 6-chloro derivatives that are readily obtained from dGuo. Non-aqueous diazotization/chloro-dediazoniation (acetyl chloride/benzyltriethylammonium nitrite) of 2, 2′b, or 5 gave the 2-chloropurine derivatives 3, 3′b, or 6, respectively. This new procedure for non-aqueous diazotization/chloro-dediazoniation27 (AcCl/BTEA-NO2/CH2Cl2/−5 to 0° C.) worked well for replacement of the 2-amino group of 2, 2′b, and 5 with chlorine to give 3a (89%), 3b (90%), 3′b (87%), 6a (95%), and 6b (91%).

Synthesis routes and methods II

Procedure details

A mixture of 2-amino-6-chloropurine (Aldrich Chemical Co.) 11.2 g, 0.066 mol) hexamethyldisilazane (160 ml), and ammonium sulfate (1.09 g) is refluxed for 2.5 hours and then cooled, concentrated and pumped to dryness. The residue is dissolved in dry toluene (210 ml) and is treated with Hg(CN)2. The mixture is heated to 80° C. and a solution of 2-(chloromethoxy)-1-(heptyloxy-3-(phenylmethoxy)propane (prepared from 1-(heptyloxy)-3-(phenylmethoxy)-2-propanol (19 g, 0.068 mol), paraformaldehyde (4 g) and dry HCl (g) in CH2Cl2 (160 ml) as described in the first part of Example 7, in toluene (210 ml) is added to the solution and heated to 80°-85° C. for 2.5 hours. The mixture is cooled, concentrated, and diluted with CH2Cl2 (1.0 L) and is allowed to stand overnight. The CH2Cl2 solution is filtered, washed with 30% KI, 10% potassium carbonate solution and water. The organic layer is dried and concentrated. The residue is chromatographed over silica gel column using a high pressure liquid chromatographic instrument (Waters Prep 500). The column is eluted with ethyl acetate and hexane (1:1) to give the condensation product (i.e., chloropurine derivative) (6.45 g) which is hydrolysed as follows.

Synthesis routes and methods III

Procedure details

A mixture of 2-amino-6-chloropurine (Aldrich Chemical Co.) 11.2 g, 0.066 mol) hexamethyldisilazane (160 ml), and ammonium sulfate (1.09 g) is refluxed for 2.5 hours and then cooled, concentrated and pumped to dryness. The residue is dissolved in dry toluene (210 ml) and is treated with Hg(CN)2. The mixture is heated to 80° C. and a solution of 2-(chloromethoxy)-1-(heptyloxy)-3-(phenylmethoxy)propane (prepared from 1-(heptyloxy)-3-(phenylmethoxy)-2-propanol (19 g, 0.068 mol), paraformaldehyde (4 g) and dry HCl (g) in CH2Cl2 (160 ml) as described in the first part of Example 7, in toluene (210 ml) is added to the solution and heated to 80°-85° C. for 2.5 hours. The mixture is cooled, concentrated, and diluted with CH2Cl2 (1.0 L) and is allowed to stand overnight. The CH2Cl2 solution is filtered, washed with 30% KI, 10% potassium carbonate solution and water. The organic layer is dried and concentrated. The residue is chromatographed over silica gel column using a high pressure liquid chromatographic instrument (Waters Prep 500). The column is eluted with ethyl acetate and hexane (1:1) to give the condensation product (i.e., chloropurine drivative) (6.45 g) which is hydrolysed as follows.

Customer Q & A

Q1: What structural modifications to the 2-chloro-9H-purine scaffold led to significant improvements in anti-rhinovirus activity?

A1: Research indicates that the introduction of a 2-chloro substituent to the 9-benzyl-6-(dimethylamino)-9H-purine scaffold significantly enhanced anti-rhinovirus activity compared to unsubstituted counterparts []. Furthermore, incorporating small, lipophilic para substituents on the 6-anilino group in 6-anilino-9-benzyl-2-chloropurines also contributed to potent inhibition of rhinovirus serotype 1B []. These findings highlight the importance of specific structural modifications in modulating the antiviral activity of these compounds.

Q2: Did the researchers observe any variations in antiviral activity across different rhinovirus serotypes?

A2: Yes, while some this compound derivatives showed promising activity against rhinovirus serotype 1B, further testing against a broader range of serotypes revealed variations in sensitivity []. For instance, compound 2-chloro-6-(dimethylamino)-9-(4-methylbenzyl)-9H-purine (29) displayed a wide range of IC50 values (0.08 to 14 μM) across 18 tested rhinovirus serotypes, indicating that some serotypes were less susceptible to its antiviral effects []. This emphasizes the need to consider serotype-specific responses when developing antiviral therapies based on this scaffold.